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Compound of Interest

Compound Name: C19H16FN5O3S2

Cat. No.: B15174409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The compound designated by the molecular formula C19H16FN5O3S2 represents a novel

entity within the landscape of chemical research. As a substance with an undefined

toxicological profile, it necessitates a cautious and methodical approach to handling, storage,

and disposal. This guide provides essential, immediate safety and logistical information,

offering procedural, step-by-step guidance to ensure the safety of all laboratory personnel. Our

commitment is to furnish the scientific community with the knowledge required to manage such

research chemicals responsibly, fostering a culture of safety and innovation.

Immediate Safety and Handling Protocols
Given the absence of specific hazard data for C19H16FN5O3S2, it must be treated as a

potent, hazardous substance. The following personal protective equipment (PPE) and handling

procedures are mandatory to minimize exposure risk.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling C19H16FN5O3S2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15174409?utm_src=pdf-interest
https://www.benchchem.com/product/b15174409?utm_src=pdf-body
https://www.benchchem.com/product/b15174409?utm_src=pdf-body
https://www.benchchem.com/product/b15174409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15174409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE Specifications

Eyes Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1 or

EN 166.

Face Face Shield

To be worn in conjunction with

safety goggles, especially

when handling larger

quantities or if there is a splash

risk.

Hands Double Gloving

An inner nitrile glove followed

by an outer glove with

demonstrated resistance to a

broad range of organic

chemicals (e.g., butyl rubber or

Viton™).

Body Laboratory Coat

A buttoned, full-length

laboratory coat made of a

chemically resistant material.

Respiratory Respirator

For handling powders or

creating aerosols, a NIOSH-

approved respirator with an

appropriate organic vapor/acid

gas cartridge and a P100

particulate filter is required. All

use must be in accordance

with a documented respiratory

protection program.

Feet Closed-toe Shoes
Sturdy, closed-toe shoes made

of a non-porous material.

Emergency Procedures
In the event of an exposure, immediate and decisive action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes

immediately. Wash affected area with soap and

plenty of water for at least 15 minutes. Seek

immediate medical attention.[1]

Inhalation

Move the exposed individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1]

Operational and Disposal Plans
A systematic workflow for handling C19H16FN5O3S2, from receipt to disposal, is essential for

maintaining a safe laboratory environment.

Chemical Handling Workflow
The following diagram outlines the recommended workflow for handling C19H16FN5O3S2.
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Receipt & Storage

Handling & Experimentation

Decontamination

Waste Disposal

Receive & Inspect Package

Store in a cool, dry, well-ventilated, and locked area.

Log in inventory

Don Appropriate PPE

Prepare for handling

Work in a certified chemical fume hood.

Weigh using a containment balance or within a ventilated enclosure.

Perform Experiment

Decontaminate all work surfaces.

Post-experiment

Decontaminate all equipment used.

Collect all waste in labeled, sealed, and compatible containers.

Dispose of as hazardous chemical waste according to institutional and local regulations.

Click to download full resolution via product page

Safe handling workflow for C19H16FN5O3S2.
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Disposal Plan
All materials contaminated with C19H16FN5O3S2 must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, gloves, weighing paper)

in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing C19H16FN5O3S2 in a compatible, sealed,

and clearly labeled hazardous waste container.

Container Disposal: Empty containers that held C19H16FN5O3S2 should be triple-rinsed

with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed

container should then be disposed of in accordance with institutional guidelines.[2]

Regulatory Compliance: All waste disposal must adhere to local, state, and federal

regulations for hazardous waste.[3] Consult your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Detailed Methodologies
The following protocols are provided as general guidance and should be adapted to specific

experimental needs while maintaining the core safety principles.

Standard Operating Procedure for Weighing and
Solution Preparation

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Gather all necessary equipment and materials, including an analytical balance, spatulas,

weighing paper, and appropriate solvents.

Don all required PPE as outlined in the table above.

Weighing:
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Perform all weighing operations within the chemical fume hood or a ventilated balance

enclosure to minimize the risk of inhaling airborne particles.

Use a clean spatula for transferring the solid compound.

Carefully weigh the desired amount of C19H16FN5O3S2 onto weighing paper.

Solution Preparation:

Place the weighing paper with the compound into the desired flask or beaker.

Add the solvent slowly to dissolve the compound, minimizing splashing.

If necessary, use a sonicator or vortex mixer to aid dissolution, ensuring the container is

securely capped.

Cleanup:

Carefully dispose of the weighing paper and any other contaminated disposable materials

into the designated solid hazardous waste container.

Clean the spatula and any non-disposable equipment with an appropriate solvent,

collecting the rinsate as hazardous liquid waste.

Wipe down the work surface of the fume hood with a suitable decontaminating solution.

By adhering to these stringent safety protocols, researchers can confidently and safely

advance their scientific inquiries involving novel compounds like C19H16FN5O3S2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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